Cas no 85394-10-1 (Benzoic acid, 4-hydroxy-, (2S)-2-methylbutyl ester)

• Product Name: Benzoic acid, 4-hydroxy-, (2S)-2-methylbutyl ester
• CAS No: 85394-10-1
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 664386
• Update Time: 2024-01-31

Benzoic acid, 4-hydroxy-, (2S)-2-methylbutyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-hydroxy-, (2S)-2-methylbutyl ester
• [(2S)-2-methylbutyl] 4-hydroxybenzoate

• Inchi： 1S/C12H16O3/c1-3-9(2)8-15-12(14)10-4-6-11(13)7-5-10/h4-7,9,13H,3,8H2,1-2H3/t9-/m0/s1
• InChI Key： YCVMFKRVGOAHAA-VIFPVBQESA-N
• SMILES： C(OC[C@@H](C)CC)(=O)C1=CC=C(O)C=C1

Experimental Properties

• Density: 1.083±0.06 g/cm3(Predicted)
• Boiling Point: 152-154 °C(Press: 53 Torr)
• pka: 8.22±0.15(Predicted)